Cas no 1261991-06-3 (5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethylphenol
• CAS No: 1261991-06-3
• MF: C₁₄H₇F₇O
• MW: 324.193608522415
• MDL: MFCD18316441
• CID: 2767997
• PubChem ID: 53222164
• Update Time: 2025-05-21

5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316441
• 5-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethylphenol, 95%
• 2'-Fluoro-3',5-bis(trifluoromethyl)[1,1'-biphenyl]-3-ol
• DTXSID10686738
• 1261991-06-3
• 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316441
• Inchi： 1S/C14H7F7O/c15-12-10(2-1-3-11(12)14(19,20)21)7-4-8(13(16,17)18)6-9(22)5-7/h1-6,22H
• InChI Key： SXUWSCNTBJYSGP-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=C(C=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 324.03851198Da
• Monoisotopic Mass: 324.03851198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethylphenol

5-(2-Fluoro-3-Trifluoromethylphenyl)-3-Trifluoromethylphenol: A Comprehensive Overview

5-(2-Fluoro-3-Trifluoromethylphenyl)-3-Trifluoromethylphenol, identified by the CAS registry number 1261991-06-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique molecular structure, which includes a phenol group attached to a substituted biphenyl system. The presence of fluorine and trifluoromethyl groups in its structure imparts distinctive electronic and steric properties, making it a valuable component in various chemical reactions and formulations.

The molecular formula of 5-(2-Fluoro-3-Trifluoromethylphenyl)-3-Trifluoromethylphenol is C₁₄H₉F₄O, with a molecular weight of approximately 306.27 g/mol. Its structure consists of two aromatic rings connected by a single bond, with one ring bearing a phenolic hydroxyl group and the other substituted with both fluorine and trifluoromethyl groups. These substituents not only enhance the compound's stability but also contribute to its ability to participate in various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions.

Recent studies have highlighted the potential of 5-(2-Fluoro-3-Trifluoromethylphenyl)-3-Trifluoromethylphenol in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl groups are known to improve pharmacokinetic properties such as solubility and bioavailability, while the fluorine atoms enhance the compound's lipophilicity and metabolic stability. These attributes make it an attractive candidate for use in preclinical studies targeting various diseases, including cancer and inflammatory conditions.

In addition to its pharmaceutical applications, this compound has shown promise in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. The unique electronic properties of 5-(2-Fluoro-3-Trifluoromethylphenyl)-3-Trifluoromethylphenol enable it to act as a building block for constructing functional materials with tailored optical and electrical properties. Researchers have explored its use in creating organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices, where its electron-withdrawing groups play a crucial role in enhancing device performance.

The synthesis of 5-(2-Fluoro-3-Trifluoromethylphenyl)-3-Trifluoromethylphenol typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic aromatic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. These improvements have made it more accessible for both academic research and industrial applications.

In conclusion, 5-(2-Fluoro-3-Trifluoromethylphenyl)-3-Trifluoromethylphenol, CAS No. 1261991-06-3, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with the latest advancements in synthetic methodologies and application research, positions it as a key player in the development of innovative solutions in pharmaceuticals, materials science, and beyond.